Cas no 1350475-48-7 (rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate)

• Product Name: rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate
• CAS No: 1350475-48-7
• Molecular Formula: C₁₆H₂₁NO₃
• Molecular Weight: 275.342844724655
• MDL: MFCD32706962
• CID: 4586388
• PubChem ID: 71305704

rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno1,2-Cpyrrole-2(1H)-carboxylate Properties

Names and Identifiers

• Racemic-(3aS,8R,8aS)-tert-butyl 8-hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate
• Racemic-(3aS,8R,8aS)-tert-butyl 8-hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate(WX116011)
• Indeno[1,2-c]pyrrole-2(1H)-carboxylic acid, 3,3a,8,8a-tetrahydro-8-hydroxy-, 1,1-dimethylethyl ester, (3aR,8R,8aR)-rel-
• rel-(3aR,8R,8aR)-tert-Butyl 8-Hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-C]pyrrole-2(1H)-carboxylate
• Tert-butyl (3aR,8R,8aR)-8-hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate
• Racemic-(3aS,8R,8aS)-tert-butyl8-hydroxy-3,3a,8,8a-tetrahydroindeno[1,2-c]pyrrole-2(1H)-carboxylate
• 1350475-48-7
• AKOS037647780
• AS-74745
• CS-0362647
• tert-butyl (3aR,4R,8bR)-4-hydroxy-3,3a,4,8b-tetrahydro-1H-indeno[1,2-c]pyrrole-2-carboxylate
• tert-butyl (3aR,8R,8aR)-8-hydroxy-1H,2H,3H,3aH,8H,8aH-indeno[1,2-c]pyrrole-2-carboxylate
• W14501

• MDL： MFCD32706962
• InChIKey： ISCNQMDGGSOEQD-IHRRRGAJSA-N
• Inchi： 1S/C16H21NO3/c1-16(2,3)20-15(19)17-8-12-10-6-4-5-7-11(10)14(18)13(12)9-17/h4-7,12-14,18H,8-9H2,1-3H3/t12-,13-,14-/m0/s1
• SMILES： N1(C(OC(C)(C)C)=O)C[C@]2([H])[C@@H](O)C3=C([C@]2([H])C1)C=CC=C3

Computed Properties

• Exact Mass: 275.15214353g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 275.15214353g/mol
• Heavy Atom Count: 20
• Complexity: 390
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines